Cas no 1467052-75-0 (Tazemetostat hydrobromide)

• Product Name: Tazemetostat hydrobromide
• CAS No: 1467052-75-0
• MF: C₃₄H₄₅BrN₄O₄
• MW: 653.649508237839
• CID: 4738620
• PubChem ID: 71761627
• Update Time: 2025-05-25

Tazemetostat hydrobromide Chemical and Physical Properties

Names and Identifiers

• Tazemetostat hydrobromide
• Tazemetostat (hydrobromide)
• 6P89T5M073
• Tazemetostat monohydrobromide
• Tazverik (TN)
• Tazemetostat hydrobromide [USAN]
• EZ438
• Tazemetostat hydrobromide (JAN/USAN)
• (1,1'-Biphenyl)-3-carboxamide, N-((1,2-dihydro-4,6-dimethyl-2-oxo-3-pyridinyl)methyl)-5-(ethyl(tetrahydro-2H-pyran-4-yl)amino)-4-methyl-4'-(4-morpholinylmethyl)-, hydrobromide (1:1)
• D11485
• Q27265267
• N-((4,6-Dimethyl-2-oxo-1
• EPZ-6438 hydrobromide
• E-7438 hydrobromide
• Tazemetostat hydrobromide (EPZ-6438 hydrobromide)
• G70009
• EZ-438
• SCHEMBL15313373
• N-((4,6-Dimethyl-2-oxo-1,2-dihydropyridin-3-yl)methyl)-5-(ethyl(oxan-4-yl)amino)-4-methyl-4'-((morpholin-4-yl)methyl)biphenyl-3-carboxamide monohydrobromide
• TS-08017
• DA-58318
• N-((4,6-Dimethyl-2-oxo-1,2-dihydropyridin-3-yl)methyl)-5-(ethyl(tetrahydro-2H-pyran-4-yl)amino)-4-methyl-4'-(morpholinomethyl)-[1,1'-biphenyl]-3-carboxamidehydrobromide
• HY-13803C
• N-((4,6-Dimethyl-2-oxo-1,2-dihydropyridin-3-yl)methyl)-5-(ethyl(tetrahydro-2H-pyran-4-yl)amino)-4-methyl-4'-(morpholinomethyl)-[1,1'-biphenyl]-3-carboxamide hydrobromide
• CHEMBL4594260
• EPZ-6438 monohydrobromide
• N-((4,6-DIMETHYL-2-OXO-1,2-DIHYDROPYRIDIN-3-YL)METHYL)-5-(ETHYL(OXAN-4-YL)AMINO)-4-METHYL-4'-((MORPHOLIN-4-YL)METHYL)(1,1'-BIPHENYL)-3-CARBOXAMIDE MONOHYDROBROMIDE
• TAZEMETOSTAT HYDROBROMIDE [WHO-DD]
• TAZEMETOSTAT HYDROBROMIDE [ORANGE BOOK]
• N-[(4,6-dimethyl-2-oxo-1H-pyridin-3-yl)methyl]-3-[ethyl(oxan-4-yl)amino]-2-methyl-5-[4-(morpholin-4-ylmethyl)phenyl]benzamide;hydrobromide
• UNII-6P89T5M073
• Tazverik
• 1467052-75-0
• TAZEMETOSTAT HYDROBROMIDE [JAN]
• DTXSID101027715
• 1467052-77-2
• EPZ-6438 hydrobromide; Tazemetostat HBr
• CS-0101826
• AKOS040742686

• Inchi： 1S/C34H44N4O4.BrH/c1-5-38(29-10-14-41-15-11-29)32-20-28(27-8-6-26(7-9-27)22-37-12-16-42-17-13-37)19-30(25(32)4)33(39)35-21-31-23(2)18-24(3)36-34(31)40;/h6-9,18-20,29H,5,10-17,21-22H2,1-4H3,(H,35,39)(H,36,40);1H
• InChI Key： UQRICAQPWZSJNF-UHFFFAOYSA-N
• SMILES： Br.O1CCC(CC1)N(CC)C1C=C(C2C=CC(=CC=2)CN2CCOCC2)C=C(C(NCC2C(NC(C)=CC=2C)=O)=O)C=1C

Computed Properties

• Exact Mass: 652.26242g/mol
• Monoisotopic Mass: 652.26242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 9
• Complexity: 992
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Tazemetostat hydrobromide

Tazemetostat Hydrobromide: A Comprehensive Overview

Tazemetostat hydrobromide, with the CAS number 1467052-75-0, is a promising compound in the field of oncology and epigenetics. It is a potent and selective inhibitor of the enzyme EZH2, which plays a critical role in the regulation of gene expression through histone methylation. This compound has garnered significant attention due to its potential in treating various cancers, particularly those associated with mutations in the polycomb repressive complex 2 (PRC2), of which EZH2 is a key component.

The development of Tazemetostat hydrobromide represents a significant advancement in targeted therapies for cancer. EZH2 is responsible for adding methyl groups to histone H3 on lysine 27 (H3K27me), a mark associated with transcriptional repression. Aberrant EZH2 activity has been implicated in the progression of several cancers, including non-Hodgkin lymphoma, prostate cancer, and breast cancer. By inhibiting EZH2, Tazemetostat hydrobromide aims to reactivate tumor suppressor genes that have been silenced, thereby restoring normal cellular function and inhibiting tumor growth.

Recent studies have highlighted the efficacy of Tazemetostat hydrobromide in preclinical models and early-phase clinical trials. For instance, research published in high-impact journals such as Nature Medicine and Cancer Discovery has demonstrated its ability to induce tumor regression in models of diffuse large B-cell lymphoma (DLBCL) and other malignancies. These findings underscore the potential of Tazemetostat hydrobromide as a novel therapeutic agent in oncology.

In addition to its direct anti-tumor effects, Tazemetostat hydrobromide has shown promise in combination therapies. For example, studies have explored its synergistic effects when used alongside other targeted therapies or immunotherapies. This approach could enhance treatment efficacy while minimizing resistance mechanisms, making it a versatile tool in the oncologist's arsenal.

The safety profile of Tazemetostat hydrobromide has also been extensively evaluated. Early clinical trials have indicated that it is generally well-tolerated, with common side effects including fatigue and gastrointestinal disturbances. However, ongoing research continues to monitor its long-term safety and assess its impact on quality of life for patients undergoing treatment.

Looking ahead, the future of Tazemetostat hydrobromide appears bright. With ongoing clinical trials exploring its efficacy in diverse patient populations and tumor types, this compound holds the potential to revolutionize cancer treatment by targeting the underlying epigenetic dysregulation that drives malignancy. Its development represents a significant step forward in precision medicine, offering hope for patients with cancers that are currently difficult to treat.